Paeonilactone B Paeonilactone B Paeonilactone B is a member of benzofurans.
Brand Name: Vulcanchem
CAS No.: 98751-78-1
VCID: VC20834057
InChI: InChI=1S/C10H12O4/c1-5-6-3-8(11)10(2,13)4-7(6)14-9(5)12/h6-7,13H,1,3-4H2,2H3/t6-,7-,10+/m1/s1
SMILES: CC1(CC2C(CC1=O)C(=C)C(=O)O2)O
Molecular Formula: C10H12O4
Molecular Weight: 196.2 g/mol

Paeonilactone B

CAS No.: 98751-78-1

Cat. No.: VC20834057

Molecular Formula: C10H12O4

Molecular Weight: 196.2 g/mol

* For research use only. Not for human or veterinary use.

Paeonilactone B - 98751-78-1

Specification

Description Paeonilactone B is a member of benzofurans.
CAS No. 98751-78-1
Molecular Formula C10H12O4
Molecular Weight 196.2 g/mol
IUPAC Name (3aR,6S,7aR)-6-hydroxy-6-methyl-3-methylidene-3a,4,7,7a-tetrahydro-1-benzofuran-2,5-dione
Standard InChI InChI=1S/C10H12O4/c1-5-6-3-8(11)10(2,13)4-7(6)14-9(5)12/h6-7,13H,1,3-4H2,2H3/t6-,7-,10+/m1/s1
Standard InChI Key GFSTVWDPRTWASK-XSSZXYGBSA-N
Isomeric SMILES C[C@@]1(C[C@@H]2[C@H](CC1=O)C(=C)C(=O)O2)O
SMILES CC1(CC2C(CC1=O)C(=C)C(=O)O2)O
Canonical SMILES CC1(CC2C(CC1=O)C(=C)C(=O)O2)O
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